Palustric acid
Overview
Description
Palustric acid is an abietane-type of diterpene resin acid . It is a naturally existing organic acid that can be sourced from plants, fungi, and bacteria . It is known as a component of pine oleoresin . It exhibits remarkable antioxidant capabilities and has attracted scientific interest due to its potential therapeutic applications in human health .
Synthesis Analysis
Palustric acid is one of the components of pine oleoresin . The biosynthesis of palustric acid involves variable combinations of different diterpene synthase and CYP720B enzymes .
Molecular Structure Analysis
The molecular formula of Palustric acid is C20H30O2 . It has a molecular weight of 302.45 .
Scientific Research Applications
Biosynthesis of Diterpene Resin Acids
Palustric acid plays a significant role in the biosynthesis of diterpene resin acids (DRAs), which are a major component of the conifer oleoresin defense system . Cytochrome P450 enzymes of the CYP720B subfamily, which exist in families of up to a dozen different members in conifer genomes, are central to this process .
Conifer Defense Metabolites
The specialized diterpene metabolism produces conifer defense metabolites through variable combinations of different diterpene synthase and CYP720B enzymes . Palustric acid is one of the products of this process .
Chemical Transformation for Biofuel
Palustric acid, as a component of rosin, can undergo chemical transformations such as reduction, isomerization, and esterification . These transformations can influence the thermal and thermochemical properties of rosin, making it a potential candidate for use as a biofuel .
Anti-Inflammatory Properties
Extensive research has highlighted the anti-inflammatory properties of Palustric acid . This makes it a potential candidate for the development of new anti-inflammatory drugs .
Antibacterial Properties
Palustric acid has been found to have antibacterial properties . This opens up possibilities for its use in the development of new antibacterial agents .
Antiviral Properties
Palustric acid also exhibits antiviral properties . This suggests potential applications in the development of antiviral drugs .
Anticancer Properties
Research has also highlighted the anticancer properties of Palustric acid . This suggests that it could be used in the development of new cancer therapies .
Antioxidant Capabilities
Palustric acid exhibits remarkable antioxidant capabilities . This has attracted scientific interest due to its potential therapeutic applications in human health .
Mechanism of Action
Target of Action
Palustric acid is a diterpenic resin acid found in Pinus nigra . It has been shown to have significant interactions with human pathogens . It increases secreted hydrogen peroxide levels in isolated mouse macrophages .
Mode of Action
Palustric acid interacts with its targets, primarily human pathogens, and induces the secretion of hydrogen peroxide in mouse macrophages . This interaction and the resulting changes play a crucial role in its biological activities.
Biochemical Pathways
The biochemical pathways affected by palustric acid are primarily related to the biosynthesis of terpenoids . The compound plays a critical role in these pathways, leading to the production of hydrogen peroxide in mouse macrophages . This suggests that palustric acid may influence the immune response, particularly innate immunity.
Pharmacokinetics
It is known that the compound is slightly soluble in dmso and methanol , which may influence its bioavailability.
Result of Action
The primary molecular and cellular effects of palustric acid’s action include the increased secretion of hydrogen peroxide in mouse macrophages . This can enhance the immune response against pathogens. Additionally, palustric acid is toxic to water fleas and rainbow trout , indicating its potential ecological impact.
Action Environment
Environmental factors can influence the action, efficacy, and stability of palustric acid. For instance, the compound is found in Pinus nigra , suggesting that its production and function may be influenced by the plant’s growth conditions. Moreover, palustric acid has been found as an environmental contaminant in pulp and paper mill effluent , indicating that industrial processes can also affect its distribution and impact in the environment.
Future Directions
The future research directions for Palustric acid could involve further exploration of its potential therapeutic applications in human health, given its antioxidant, antibacterial, and cardiovascular properties . Additionally, more research is needed to understand its synthesis, chemical reactions, and physical and chemical properties.
properties
IUPAC Name |
(1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,5,6,9,10,10a-octahydrophenanthrene-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12-13,17H,5-11H2,1-4H3,(H,21,22)/t17-,19-,20-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLBYBBUZURKHAW-MISYRCLQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(CC1)C3(CCCC(C3CC2)(C)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC2=C(CC1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90858759 |
Source
|
| Record name | Palustric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90858759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Palustric acid | |
CAS RN |
1945-53-5 |
Source
|
| Record name | Palustric acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1945-53-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Palustric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001945535 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Palustric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90858759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PALUSTRIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A2QAG30V3T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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